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Compound of Interest

Compound Name:
3-hydroxy-2-phenylquinolin-4(1H)-

one

Cat. No.: B1333059 Get Quote

Essential Safety and Handling Guide for 3-
hydroxy-2-phenylquinolin-4(1H)-one
Disclaimer: No specific Safety Data Sheet (SDS) for 3-hydroxy-2-phenylquinolin-4(1H)-one
was found. The following guidance is based on the safety profiles of structurally similar

quinolone derivatives and general laboratory safety principles. It is imperative to treat this

compound as potentially hazardous and handle it with the utmost care.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-hydroxy-2-phenylquinolin-
4(1H)-one. The procedural steps outlined below are designed to minimize risk and ensure a

safe laboratory environment.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
Due to the lack of specific toxicity data for 3-hydroxy-2-phenylquinolin-4(1H)-one, a cautious

approach is necessary. Based on the hazard profiles of related quinolinone and quinoline

compounds, this chemical should be considered as potentially:

Harmful if swallowed, inhaled, or in contact with skin.[1][2]
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A cause of serious eye irritation or damage.[1][2]

A cause of skin irritation or allergic skin reactions.[1]

A cause of respiratory irritation.[1][2]

Toxic to aquatic life with long-lasting effects.[3]

Minimum Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Hand Protection

Two pairs of chemically resistant gloves (e.g.,

nitrile or neoprene) meeting ASTM D6978

standard.[4][5] The outer glove should be

removed immediately after handling.

Eye Protection

Chemical safety goggles and a face shield, or a

full-face respirator to protect against splashes

and airborne particles.[4]

Body Protection

A disposable, polyethylene-coated

polypropylene gown or a similar laminate

material gown with demonstrated resistance to

chemical permeability.[4][5] Do not use standard

cloth lab coats.

Respiratory Protection

A NIOSH-approved respirator is required when

handling the powder outside of a certified

chemical fume hood or glove box. For sterile

compounding, a surgical N-95 respirator is

recommended.[5]

Foot Protection

Closed-toe shoes are mandatory. Shoe covers

should be used in designated hazardous

compounding areas.[4]

II. Operational Plan for Safe Handling
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A systematic approach to handling 3-hydroxy-2-phenylquinolin-4(1H)-one is crucial for

minimizing exposure risk.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed, clearly labeled container.

Keep it in a cool, dry, and well-ventilated area, away from incompatible materials.[1]

Store locked up, accessible only to authorized personnel.[3]

2. Weighing and Preparation:

All handling of the solid compound must be performed within a certified chemical fume hood

or a glove box to avoid inhalation of dust.

Use dedicated utensils (spatulas, weigh boats) for this compound.

Clean all surfaces and equipment thoroughly after use.

3. Experimental Use:

Ensure adequate ventilation in the work area.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[1][2][3]

Wash hands thoroughly after handling, even if gloves were worn.[1][2][3]

III. Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][2]

Seek immediate medical attention.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing.[1][2][3] Seek medical

attention if irritation persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen.[1] Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[1]

Immediately call a poison center or doctor.[1][3]

IV. Disposal Plan
Proper disposal is critical to prevent environmental contamination.

Waste Classification: This compound should be treated as hazardous waste.

Containerization: Collect all waste material (including contaminated PPE, weigh boats, and

excess compound) in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][2][3][6] Do not allow the substance

to enter drains or water systems.[3][6]

V. Physical and Chemical Properties of Structurally
Similar Compounds
The following table summarizes key physical properties of related quinoline compounds to

provide a general reference. Note that these values are not for 3-hydroxy-2-phenylquinolin-
4(1H)-one itself.
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Property
8-
Hydroxyquinoline[3
]

2(1H)-
Quinolinone[1]

Quinolin-4-ol[2]

Physical State Solid Solid Solid

Appearance
White, Beige, Pale

yellow
No data available No data available

Melting Point 72 - 74 °C No data available No data available

Boiling Point 267 °C @ 752 mmHg No data available No data available

VI. Safe Handling Workflow
The following diagram illustrates the key steps and safety precautions for handling 3-hydroxy-
2-phenylquinolin-4(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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